4-[2-(2,5-dichlorophenoxy)butanoyl]morpholine

• IUPAC Name: 2-(2,5-dichlorophenoxy)-1-morpholin-4-ylbutan-1-one
• InChI: InChI=1S/C14H17Cl2NO3/c1-2-12(14(18)17-5-7-19-8-6-17)20-13-9-10(15)3-4-11(13)16/h3-4,9,12H,2,5-8H2,1H3
• InChI Key: DALHUQZJRVYEGP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCOCC1)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H17Cl2NO3
• Molecular Weight: 318.2 g/mol

Description

4-[2-(2,5-dichlorophenoxy)butanoyl]morpholine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as DCM or Dichloromorpholine. It is a colorless liquid with a molecular weight of 305.19 g/mol and a boiling point of 215-217°C.

Mechanism of Action

The mechanism of action of DCM involves the inhibition of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the synaptic cleft. This, in turn, leads to an increase in the activity of cholinergic neurons in the nervous system.
Biochemical and Physiological Effects:
DCM has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCM in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows for the study of the role of acetylcholine in the nervous system. However, one of the limitations of using DCM is its toxicity. Care must be taken when handling this compound to avoid exposure.

Future Directions

There are several future directions for research involving DCM. One area of research could be the development of new drugs that target acetylcholinesterase for the treatment of Alzheimer's disease. Another area of research could be the development of new methods for synthesizing DCM that are more efficient and environmentally friendly. Finally, research could be done to explore the potential of DCM as an anti-inflammatory and antioxidant agent in the treatment of other diseases.

Scientific Research Applications

DCM has been widely used in scientific research due to its unique properties. It is a potent inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This makes DCM a valuable tool for studying the role of acetylcholine in the nervous system.